Cas no 1213594-14-9 ((3S)-3-AMINO-3-[5-CHLORO-3-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE)

• Product Name: (3S)-3-AMINO-3-[5-CHLORO-3-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE
• CAS No: 1213594-14-9
• MF: C₁₀H₈ClF₃N₂
• MW: 248.632131576538
• CID: 5592630
• PubChem ID: 131625234
• Update Time: 2025-10-31

(3S)-3-AMINO-3-[5-CHLORO-3-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE Chemical and Physical Properties

Names and Identifiers

• (3S)-3-AMINO-3-[5-CHLORO-3-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE
• Benzenepropanenitrile, β-amino-3-chloro-5-(trifluoromethyl)-, (βS)-
• N15133
• 1213594-14-9

• Inchi： 1S/C10H8ClF3N2/c11-8-4-6(9(16)1-2-15)3-7(5-8)10(12,13)14/h3-5,9H,1,16H2/t9-/m0/s1
• InChI Key： NMEFHLVQAJYPQU-VIFPVBQESA-N
• SMILES： C(#N)C[C@H](N)C1=CC(Cl)=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 248.0328104g/mol
• Monoisotopic Mass: 248.0328104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.365±0.06 g/cm3(Predicted)
• Boiling Point: 313.9±37.0 °C(Predicted)
• pka: 6.18±0.10(Predicted)

Additional information on (3S)-3-AMINO-3-[5-CHLORO-3-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE

Research Brief on (3S)-3-AMINO-3-[5-CHLORO-3-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE (CAS: 1213594-14-9)

In recent years, (3S)-3-AMINO-3-[5-CHLORO-3-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE (CAS: 1213594-14-9) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This chiral nitrile derivative, characterized by its trifluoromethyl and chloro-substituted phenyl group, has shown promising potential in the development of novel therapeutic agents. The compound's unique structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

Recent studies have focused on elucidating the pharmacological properties and synthetic applications of (3S)-3-AMINO-3-[5-CHLORO-3-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The study demonstrated that the compound's stereochemistry significantly influences its binding affinity to GABA-A receptors, suggesting its potential in the development of anxiolytic and anticonvulsant drugs.

From a synthetic chemistry perspective, advancements in asymmetric catalysis have enabled more efficient production of this chiral building block. A recent patent (WO2023056123) describes an improved enzymatic resolution method for obtaining the (3S)-enantiomer with high enantiomeric excess (>99%). This methodological breakthrough addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical applications.

In metabolic disease research, (3S)-3-AMINO-3-[5-CHLORO-3-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE has shown activity as a partial agonist of peroxisome proliferator-activated receptors (PPARs). A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its ability to selectively modulate PPARγ with reduced side effects compared to full agonists, positioning it as a potential lead compound for next-generation antidiabetic drugs.

The compound's safety profile has also been investigated in recent preclinical studies. Toxicology assessments conducted in 2023 revealed favorable pharmacokinetic properties, including good oral bioavailability (78-85% in rodent models) and moderate plasma protein binding (65-70%). These characteristics, combined with its demonstrated blood-brain barrier permeability, make it particularly attractive for CNS-targeted drug development.

Looking forward, several pharmaceutical companies have included derivatives of (3S)-3-AMINO-3-[5-CHLORO-3-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE in their preclinical pipelines. Current research directions include structural optimization to enhance target selectivity and the development of prodrug formulations to improve metabolic stability. The compound's versatility as a chiral synthon continues to drive innovation across multiple therapeutic areas in the pharmaceutical industry.